Cas no 84406-63-3 (4-nitro-2H-triazole)

4-nitro-2H-triazole is a versatile organic compound with a triazole ring structure. It is highly reactive and serves as a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its distinct nitro group enhances its reactivity, making it an effective building block for the development of novel compounds. Its stability and availability make it a preferred choice in chemical synthesis, offering researchers a reliable tool for creating complex molecules.

4-nitro-2H-triazole structure

Product Name:4-nitro-2H-triazole

CAS No:84406-63-3

MF:C₂H₂N₄O₂

MW:114.062879085541

MDL:MFCD11502061

CID:60695

PubChem ID:278150

Update Time:2025-06-20

4-nitro-2H-triazole Chemical and Physical Properties

Names and Identifiers

- 2H-1,2,3-Triazole, 4-nitro
- 4-Nitro-2H-1,2,3-triazole
- 2H-1,2,3-Triazole, 4-nitro-
- 2H-1,2,3-Triazole,4-nitro-(9CI)
- 4-Nitro-1,2,3-triazo
- 4(5)-nitro-1,2,3-triazole
- 4-Nitro-1,2,3-triazol
- 4-Nitro-1,2,3-triazole
- 4-nitro-1H-[1,2,3]triazole
- 4-nitro-2H-[1,2,3]triazole
- 4-nitro-2H-triazole
- 4-Nitro-2H-1,2,3-triazole (ACI)
- 4-Nitro-2H-1,2,3-]triazole
- MFCD11502061
- 4-Nitro-2H-1,2,3-triazole; 4-Nitro-1,2,3-triazole
- nitrotriazole
- 14544-45-7
- 4-nitro-1H-triazole
- v-Triazole, 4-nitro-
- A841461
- EN300-96505
- P20596
- 1H-1,2,3-Triazole, 4-nitro-
- AC-7687
- DTXSID80932592
- 2H-1,2,3-Triazole,4-nitro-
- MFCD00730971
- 4-Nitro-2H-1,2,3-triazole #
- 4-Nitro,1,2,3-triazole
- AKOS004910184
- AKOS004910298
- SY020363
- Z2687203948
- AKOS025395118
- 4-Nitro-1 pound not2 pound not3-triazole
- AS-31196
- ZB1767
- SCHEMBL247
- 2H-[1,2,3]Triazole, 4-nitro-
- 1H-1,2,3-Triazole, 5-nitro-
- W-200565
- 5-nitro-1h-1,2,3-triazole
- NSC-127452
- NSC127452
- DB-000524
- STL442420
- 1H-1,2,3-TRIAZOLE,5-NITRO-
- CS-0045312
- 84406-63-3
- 5-Nitro-1,2,3-triazole
- 4-nitro-1H-1,2,3-triazole
- MDL： MFCD11502061
- Inchi： 1S/C2H2N4O2/c7-6(8)2-1-3-5-4-2/h1H,(H,3,4,5)
- InChI Key： YXFWFUSVDJIVIV-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=NNN=1)=O

Computed Properties

Exact Mass: 114.01800
Monoisotopic Mass: 114.018
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 98.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 87.4A^2
XLogP3: -0.2

Experimental Properties

Color/Form: No data avaiable
Density: 1.727g/cm3
Melting Point: No data available
Boiling Point: 356.1ºC at 760 mmHg
Flash Point: 169.2ºC
Refractive Index: 1.627
PSA: 87.39000
LogP: 0.23610
Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-nitro-2H-triazole Security Information

Signal Word：Danger
Hazard Statement： H302 (100%) H315 (100%) H318 (100%)
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H302 (100%) H315 (100%) H318 (100%)
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-nitro-2H-triazole Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-nitro-2H-triazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D304754-5g	4-nitro-2H-triazole	84406-63-3	≥95%	5g	¥779.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D304754-250mg	4-nitro-2H-triazole	84406-63-3	≥95%	250mg	¥76.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D304754-1g	4-nitro-2H-triazole	84406-63-3	≥95%	1g	¥186.90	2023-09-03
Alichem	A219003787-250mg	4-Nitro-1,2,3-triazole	84406-63-3	95%	250mg	$680.00	2023-08-31
Alichem	A219003787-500mg	4-Nitro-1,2,3-triazole	84406-63-3	95%	500mg	$980.00	2023-08-31
Alichem	A219003787-1g	4-Nitro-1,2,3-triazole	84406-63-3	95%	1g	$1685.00	2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GT753-200mg	4-nitro-2H-triazole	84406-63-3	95%	200mg	89.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GT753-1g	4-nitro-2H-triazole	84406-63-3	95%	1g	294.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GT753-50mg	4-nitro-2H-triazole	84406-63-3	95%	50mg	45.0CNY	2021-07-14
TRC	N585010-500mg	4-Nitro-1,2,3-triazole	84406-63-3		500mg	$ 138.00	2023-09-06

4-nitro-2H-triazole Production Method

Production Method 1

126554-09-4

84406-63-3

Reaction Conditions

1.1 Reagents: Magnesium Solvents: Methanol

Reference

Synthesis of 4-nitro-1,2,3-triazoles

Vereshchagin, L. I.; et al, Zhurnal Organicheskoi Khimii, 1989, 25(8), 1744-7

Production Method 2

51039-49-7

84406-63-3

Reaction Conditions

1.1 Reagents: Bromine Catalysts: Iron Solvents: Carbon tetrachloride
2.1 Reagents: Sulfuric acid , Nitric acid
3.1 Reagents: Magnesium Solvents: Methanol

Reference

Synthesis of 4-nitro-1,2,3-triazoles

Vereshchagin, L. I.; et al, Zhurnal Organicheskoi Khimii, 1989, 25(8), 1744-7

Production Method 3

30595-49-4

84406-63-3

Reaction Conditions

1.1 Reagents: Magnesium Solvents: Methanol

Reference

Synthesis of 4-nitro-1,2,3-triazoles

Vereshchagin, L. I.; et al, Zhurnal Organicheskoi Khimii, 1989, 25(8), 1744-7

Production Method 4

30595-49-4

84406-63-3

Reaction Conditions

1.1 Reagents: Methanol , Magnesium ; 30 min, reflux; reflux → rt
1.2 3 h, reflux
2.1 Reagents: Hydrochloric acid Solvents: Water ; pH 2

Reference

Synthesis of N-(oxyran-2-ylmethyl)triazoles and -tetrazoles

Golobokova, T. V.; et al, Russian Journal of Organic Chemistry, 2015, 51(9), 1308-1312

Production Method 5

1228900-12-6

84406-63-3

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water ; pH 2

Reference

Synthesis of N-(oxyran-2-ylmethyl)triazoles and -tetrazoles

Golobokova, T. V.; et al, Russian Journal of Organic Chemistry, 2015, 51(9), 1308-1312

Production Method 6

74733-90-7

84406-63-3

Reaction Conditions

1.1 Reagents: Sulfuric acid , Nitric acid
2.1 Reagents: Magnesium Solvents: Methanol

Reference

Synthesis of 4-nitro-1,2,3-triazoles

Vereshchagin, L. I.; et al, Zhurnal Organicheskoi Khimii, 1989, 25(8), 1744-7

Production Method 7

1534-21-0

84406-63-3

Reaction Conditions

1.1 Reagents: Cuprous chloride , Calcium chloride
2.1 Reagents: Bromine Catalysts: Iron Solvents: Carbon tetrachloride
3.1 Reagents: Sulfuric acid , Nitric acid
4.1 Reagents: Magnesium Solvents: Methanol

Reference

Synthesis of 4-nitro-1,2,3-triazoles

Vereshchagin, L. I.; et al, Zhurnal Organicheskoi Khimii, 1989, 25(8), 1744-7

4-nitro-2H-triazole Raw materials

4-nitro-2H-triazole Preparation Products

4-nitro-2H-triazole (84406-63-3)

4-nitro-2H-triazole Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:84406-63-3)4-Nitro-2H-1,2,3-triazole

Order Number:A10138

Stock Status:in Stock

Quantity:25g/100g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 15:15

Price ($):265.0/874.0

Email:sales@amadischem.com

Product Official Link

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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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84406-63-3 (4-nitro-2H-triazole) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:84406-63-3)4-Nitro-2H-1,2,3-triazole

Purity:99%/99%

Quantity:25g/100g

Price ($):265.0/874.0

Cas no 84406-63-3 (4-nitro-2H-triazole)

4-nitro-2H-triazole Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-nitro-2H-triazole Security Information

4-nitro-2H-triazole Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4-nitro-2H-triazole Pricemore >>

4-nitro-2H-triazole Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

4-nitro-2H-triazole Raw materials

4-nitro-2H-triazole Preparation Products

4-nitro-2H-triazole Suppliers

4-nitro-2H-triazole Related Literature

84406-63-3 (4-nitro-2H-triazole) Related Products